2,4-dichloro-5-fluoro-N-[2-(4-fluorophenyl)-5-methylpyrazol-3-yl]benzamide

• IUPAC Name: 2,4-dichloro-5-fluoro-N-[2-(4-fluorophenyl)-5-methylpyrazol-3-yl]benzamide
• InChI: InChI=1S/C17H11Cl2F2N3O/c1-9-6-16(24(23-9)11-4-2-10(20)3-5-11)22-17(25)12-7-15(21)14(19)8-13(12)18/h2-8H,1H3,(H,22,25)
• InChI Key: YEVUUDROUIDXQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC(=C(C=C2Cl)Cl)F)C3=CC=C(C=C3)F
• Molecular Formula: C17H11Cl2F2N3O
• Molecular Weight: 382.2 g/mol

Description

2,4-dichloro-5-fluoro-N-[2-(4-fluorophenyl)-5-methylpyrazol-3-yl]benzamide, also known as DFNA-1, is a potent and selective inhibitor of the protein phosphatase 2A (PP2A) enzyme. PP2A is a critical enzyme that regulates many cellular processes, including cell growth, division, and survival. DFNA-1 has been shown to have potential applications in cancer therapy and other diseases where PP2A dysregulation plays a role.

Mechanism of Action

2,4-dichloro-5-fluoro-N-[2-(4-fluorophenyl)-5-methylpyrazol-3-yl]benzamide works by inhibiting the activity of PP2A, which is a critical enzyme that regulates many cellular processes, including cell growth, division, and survival. PP2A is often dysregulated in cancer, leading to increased cell proliferation and survival. By inhibiting PP2A, 2,4-dichloro-5-fluoro-N-[2-(4-fluorophenyl)-5-methylpyrazol-3-yl]benzamide induces apoptosis in cancer cells and sensitizes them to chemotherapy and radiation therapy.
Biochemical and Physiological Effects:
2,4-dichloro-5-fluoro-N-[2-(4-fluorophenyl)-5-methylpyrazol-3-yl]benzamide has been shown to have several biochemical and physiological effects, including inducing apoptosis in cancer cells, sensitizing cancer cells to chemotherapy and radiation therapy, and inhibiting the activity of PP2A. 2,4-dichloro-5-fluoro-N-[2-(4-fluorophenyl)-5-methylpyrazol-3-yl]benzamide has also been shown to have minimal toxicity in preclinical models, making it a potentially safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of 2,4-dichloro-5-fluoro-N-[2-(4-fluorophenyl)-5-methylpyrazol-3-yl]benzamide is its potent and selective inhibition of PP2A, which makes it a valuable tool for studying the role of PP2A in cellular processes and disease. However, one limitation of 2,4-dichloro-5-fluoro-N-[2-(4-fluorophenyl)-5-methylpyrazol-3-yl]benzamide is its complex synthesis method, which may limit its availability and use in some laboratories.

Future Directions

There are several future directions for research on 2,4-dichloro-5-fluoro-N-[2-(4-fluorophenyl)-5-methylpyrazol-3-yl]benzamide, including:
1. Further preclinical studies to evaluate the efficacy and safety of 2,4-dichloro-5-fluoro-N-[2-(4-fluorophenyl)-5-methylpyrazol-3-yl]benzamide in cancer therapy and other diseases where PP2A dysregulation plays a role.
2. Development of more efficient and scalable synthesis methods for 2,4-dichloro-5-fluoro-N-[2-(4-fluorophenyl)-5-methylpyrazol-3-yl]benzamide to increase its availability and use in research.
3. Identification of biomarkers that predict response to 2,4-dichloro-5-fluoro-N-[2-(4-fluorophenyl)-5-methylpyrazol-3-yl]benzamide therapy in cancer and other diseases.
4. Evaluation of the potential for 2,4-dichloro-5-fluoro-N-[2-(4-fluorophenyl)-5-methylpyrazol-3-yl]benzamide to be used in combination with other therapeutic agents, such as chemotherapy and immunotherapy, to enhance their efficacy.
5. Investigation of the role of PP2A dysregulation in other diseases, such as neurodegenerative disorders, and the potential for 2,4-dichloro-5-fluoro-N-[2-(4-fluorophenyl)-5-methylpyrazol-3-yl]benzamide to be used as a therapeutic agent in these diseases.

Synthesis Methods

The synthesis of 2,4-dichloro-5-fluoro-N-[2-(4-fluorophenyl)-5-methylpyrazol-3-yl]benzamide involves several steps, starting with the reaction of 2,4-dichloro-5-fluoroaniline with 4-fluorobenzaldehyde to form the corresponding Schiff base. The Schiff base is then reacted with 5-methyl-1H-pyrazole-3-carboxylic acid to form the pyrazole intermediate. Finally, the pyrazole intermediate is reacted with 2-chloro-N-(4-fluorophenyl)benzamide to form 2,4-dichloro-5-fluoro-N-[2-(4-fluorophenyl)-5-methylpyrazol-3-yl]benzamide.

Scientific Research Applications

2,4-dichloro-5-fluoro-N-[2-(4-fluorophenyl)-5-methylpyrazol-3-yl]benzamide has been extensively studied in preclinical models of cancer, where it has shown promising results as a potential therapeutic agent. In particular, 2,4-dichloro-5-fluoro-N-[2-(4-fluorophenyl)-5-methylpyrazol-3-yl]benzamide has been shown to induce apoptosis (programmed cell death) in cancer cells by inhibiting PP2A, which is often overexpressed in cancer and contributes to tumor growth and survival. 2,4-dichloro-5-fluoro-N-[2-(4-fluorophenyl)-5-methylpyrazol-3-yl]benzamide has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a potential adjuvant therapy.